Cas no 1005785-59-0 (6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine)

6-Chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine is a heterocyclic compound featuring an imidazo[1,2-b]pyridazine core with chloro and methyl substituents. This structure confers notable reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the amine functionality allows for further derivatization. Its rigid fused-ring system contributes to stability and selectivity in binding interactions, particularly in medicinal chemistry applications. The compound's well-defined synthetic pathway ensures consistent purity and scalability, supporting its use in research and industrial processes. Its versatility in forming diverse derivatives underscores its utility in developing bioactive molecules.

6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine structure

1005785-59-0 structure

Product Name:6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine

CAS No:1005785-59-0

MF:C₇H₇ClN₄

MW:182.610279321671

MDL:MFCD22552177

CID:1096007

PubChem ID:59175425

Update Time:2025-10-18

6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine
- 6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine
- P13248
- SB15629
- BS-50475
- 1005785-59-0
- SCHEMBL3486356
- DB-197102
- CS-0056601
- MDL： MFCD22552177
- Inchi： 1S/C7H7ClN4/c1-4-7(9)10-6-3-2-5(8)11-12(4)6/h2-3H,9H2,1H3
- InChI Key： BXJSRZOMPUKDET-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=NC(=C(C)N2N=1)N

Computed Properties

Exact Mass: 182.0359239g/mol
Monoisotopic Mass: 182.0359239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 56.2Å²

6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM320875-250mg	6-Chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	95%+	250mg	$609	2023-02-19
Chemenu	CM320875-1g	6-Chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	95%+	1g	$1425	2023-02-19
eNovation Chemicals LLC	Y1101640-100mg	6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	97%	100mg	$310	2024-07-21
eNovation Chemicals LLC	Y1101640-250MG	6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	97%	250mg	$520	2024-07-21
eNovation Chemicals LLC	Y1101640-500MG	6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	97%	500mg	$745	2024-07-21
eNovation Chemicals LLC	Y1101640-1G	6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	97%	1g	$1130	2024-07-21
eNovation Chemicals LLC	Y1101640-5G	6-chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	97%	5g	$3390	2024-07-21
eNovation Chemicals LLC	Y1216077-1g	6-Chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	95%	1g	$1650	2024-06-03
Chemenu	CM320875-100mg	6-Chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	95+%	100mg	$998	2021-08-18
Chemenu	CM320875-250mg	6-Chloro-3-methylimidazo[1,2-b]pyridazin-2-amine	1005785-59-0	95+%	250mg	$1497	2021-08-18

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Additional information on 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine

Research Brief on 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine (CAS: 1005785-59-0): Recent Advances and Applications

The compound 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine (CAS: 1005785-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine as a versatile scaffold for the development of kinase inhibitors. Its imidazo[1,2-b]pyridazine core structure has been shown to interact with various kinase targets, making it a promising candidate for the treatment of cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific isoforms of the JAK family kinases, which are critical in cytokine signaling pathways.

In terms of synthetic approaches, novel methodologies have been developed to improve the yield and purity of 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine. A recent patent (WO2023056321) describes an optimized three-step synthesis starting from commercially available 3-amino-6-chloropyridazine, with significant improvements in reaction conditions and scalability. This advancement is particularly relevant for industrial-scale production and further pharmacological evaluation.

Pharmacokinetic studies of this compound have revealed favorable properties, including moderate plasma protein binding (approximately 75-80%) and good metabolic stability in human liver microsomes. These characteristics, combined with its demonstrated in vitro potency (IC50 values in the low nanomolar range for certain kinase targets), suggest that 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine could serve as an excellent starting point for structure-activity relationship (SAR) studies.

Current research directions include the exploration of this scaffold in combination therapies and the development of prodrug derivatives to enhance bioavailability. A recent preclinical study presented at the 2024 American Chemical Society National Meeting showed promising results when 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine was used in combination with immune checkpoint inhibitors, demonstrating synergistic effects in murine tumor models.

In conclusion, 6-chloro-3-methyl-Imidazo[1,2-b]pyridazin-2-amine represents a chemically and biologically interesting compound with multiple potential therapeutic applications. The recent advances in its synthesis and biological evaluation position it as a valuable tool compound for further medicinal chemistry optimization and as a potential lead for novel kinase-targeted therapies.